Cas no 1289387-06-9 (tert-Butyl ((1-(1-(pyridin-2-yl)ethyl)piperidin-4-yl)methyl)carbamate)
tert-Butyl ((1-(1-(pyridin-2-yl)ethyl)piperidin-4-yl)methyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl ((1-(1-(pyridin-2-yl)ethyl)piperidin-4-yl)methyl)carbamate
- tert-butyl N-[[1-(1-pyridin-2-ylethyl)piperidin-4-yl]methyl]carbamate
- [1-(1-Pyridin-2-yl-ethyl)-piperidin-4-ylmethyl ]-carbamic acid tert-butyl ester
- AKOS015940260
- DTXSID901121260
- 1289387-06-9
- DB-310555
- [1-(1-Pyridin-2-yl-ethyl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester
- tert-Butyl((1-(1-(pyridin-2-yl)ethyl)piperidin-4-yl)methyl)carbamate
- Carbamic acid, N-[[1-[1-(2-pyridinyl)ethyl]-4-piperidinyl]methyl]-, 1,1-dimethylethyl ester
-
- MDL: MFCD18837408
- Inchi: 1S/C18H29N3O2/c1-14(16-7-5-6-10-19-16)21-11-8-15(9-12-21)13-20-17(22)23-18(2,3)4/h5-7,10,14-15H,8-9,11-13H2,1-4H3,(H,20,22)
- InChI Key: LBYCCMUITUMZQP-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(NCC1CCN(C(C2C=CC=CN=2)C)CC1)=O
Computed Properties
- Exact Mass: 319.22597718Da
- Monoisotopic Mass: 319.22597718Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 54.5Ų
tert-Butyl ((1-(1-(pyridin-2-yl)ethyl)piperidin-4-yl)methyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029186144-250mg |
tert-Butyl ((1-(1-(pyridin-2-yl)ethyl)piperidin-4-yl)methyl)carbamate |
1289387-06-9 | 95% | 250mg |
470.80 USD | 2021-06-01 | |
| Alichem | A029186144-1g |
tert-Butyl ((1-(1-(pyridin-2-yl)ethyl)piperidin-4-yl)methyl)carbamate |
1289387-06-9 | 95% | 1g |
1,069.00 USD | 2021-06-01 | |
| Chemenu | CM374380-1g |
tert-Butyl ((1-(1-(pyridin-2-yl)ethyl)piperidin-4-yl)methyl)carbamate |
1289387-06-9 | 95%+ | 1g |
$1147 | 2022-09-03 | |
| Fluorochem | 090670-500mg |
1-(1-Pyridin-2-yl-ethyl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester |
1289387-06-9 | 95% | 500mg |
£534.00 | 2022-03-01 | |
| Crysdot LLC | CD11299552-250mg |
tert-Butyl ((1-(1-(pyridin-2-yl)ethyl)piperidin-4-yl)methyl)carbamate |
1289387-06-9 | 95+% | 250mg |
$428 | 2024-06-18 | |
| Crysdot LLC | CD11299552-1g |
tert-Butyl ((1-(1-(pyridin-2-yl)ethyl)piperidin-4-yl)methyl)carbamate |
1289387-06-9 | 95+% | 1g |
$1069 | 2024-06-18 |
tert-Butyl ((1-(1-(pyridin-2-yl)ethyl)piperidin-4-yl)methyl)carbamate Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on tert-Butyl ((1-(1-(pyridin-2-yl)ethyl)piperidin-4-yl)methyl)carbamate
tert-Butyl ((1-(1-(pyridin-2-yl)ethyl)piperidin-4-yl)methyl)carbamate: A Comprehensive Overview
The compound tert-butyl ((1-(1-(pyridin-2-yl)ethyl)piperidin-4-yl)methyl)carbamate, identified by the CAS number 1289387-06-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperidine ring, a pyridine moiety, and a tert-butyl carbamate group. The integration of these functional groups makes it a versatile compound with promising properties in drug design and synthesis.
Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The presence of the pyridine ring in this molecule adds an additional layer of complexity, enhancing its potential as a ligand for various biological targets. Researchers have explored the role of such compounds in modulating enzyme activity, particularly in the context of kinase inhibitors and protease inhibitors, which are critical in the treatment of diseases such as cancer and neurodegenerative disorders.
The synthesis of tert-butyl ((1-(1-(pyridin-2-yl)ethyl)piperidin-4-yl)methyl)carbamate involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the pyridine-piperidine framework, while the tert-butyl carbamate group is typically introduced via nucleophilic substitution or amidation reactions. These methods ensure high yields and excellent stereochemical control, making this compound accessible for further functionalization and biological evaluation.
In terms of pharmacological applications, this compound has shown promise as a potential lead molecule in drug discovery programs. Its ability to interact with G-protein coupled receptors (GPCRs) and ion channels has been extensively studied, with recent findings suggesting its role in modulating pain pathways. Additionally, its lipophilic nature and favorable pharmacokinetic profile make it an attractive candidate for oral drug delivery systems.
The environmental impact of this compound has also been a topic of interest. Studies have demonstrated that it exhibits low toxicity to aquatic organisms under standard testing conditions, which aligns with its potential use in agrochemical applications. However, further research is required to fully understand its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.
In conclusion, tert-butyl ((1-(1-(pyridin-2-yl)ethyl)piperidin-4-yl)methyl)carbamate represents a valuable addition to the arsenal of compounds available for chemical research and development. Its unique structure, combined with its promising biological activity and favorable physical properties, positions it as a key player in the advancement of modern medicine and agriculture. Continued exploration into its synthesis, optimization, and application will undoubtedly yield further insights into its potential utility across diverse fields.
1289387-06-9 (tert-Butyl ((1-(1-(pyridin-2-yl)ethyl)piperidin-4-yl)methyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)